Cas no 837-58-1 (Methanone, (2-amino-5-chlorophenyl)(4-chlorophenyl)-)

Methanone, (2-amino-5-chlorophenyl)(4-chlorophenyl)- structure
837-58-1 structure
Product Name:Methanone, (2-amino-5-chlorophenyl)(4-chlorophenyl)-
CAS No:837-58-1
MF:C13H9Cl2NO
MW:266.122661352158
CID:668496
PubChem ID:12388852
Update Time:2025-04-19

Methanone, (2-amino-5-chlorophenyl)(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-amino-5-chlorophenyl)(4-chlorophenyl)-
    • (2-amino-5-chlorophenyl)-(4-chlorophenyl)methanone
    • (2-Amino-5-chlorophenyl)(4-chlorophenyl)methanone
    • 2-Amino-4',5-dichlorobenzophenone
    • 2-Amino-5-chloro-4'-chloro-benzophenone
    • DTXSID20495914
    • AKOS013746052
    • 837-58-1
    • JBKFVAVNIDDFFD-UHFFFAOYSA-N
    • SCHEMBL6351799
    • Inchi: 1S/C13H9Cl2NO/c14-9-3-1-8(2-4-9)13(17)11-7-10(15)5-6-12(11)16/h1-7H,16H2
    • InChI Key: JBKFVAVNIDDFFD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C1C=CC(=CC=1)Cl)=O)N

Computed Properties

  • Exact Mass: 265.0061193g/mol
  • Monoisotopic Mass: 265.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 120.5-121 ºC (acetic acid )
  • Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
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